Cas no 121800-15-5 (3-(methylsulfanyl)benzene-1-carbothioamide)

• Product Name: 3-(methylsulfanyl)benzene-1-carbothioamide
• CAS No: 121800-15-5
• MF: C₈H₉NS₂
• MW: 183.29375910759
• CID: 6527750
• PubChem ID: 54191764
• Update Time: 2024-03-01

3-(methylsulfanyl)benzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 3-(methylsulfanyl)benzene-1-carbothioamide
• 121800-15-5
• EN300-1750575
• SCHEMBL6897081

• Inchi： 1S/C8H9NS2/c1-11-7-4-2-3-6(5-7)8(9)10/h2-5H,1H3,(H2,9,10)
• InChI Key： PIZPGPYRDXWVDZ-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(C(N)=S)=C1

Computed Properties

• Exact Mass: 183.01764164g/mol
• Monoisotopic Mass: 183.01764164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83.4Ų